Cas no 1565742-25-7 (1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane)

• Product Name: 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane
• CAS No: 1565742-25-7
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5284666
• PubChem ID: 112592426
• Update Time: 2025-07-20

1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1565742-25-7
• 1-(bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane
• EN300-675496
• 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane

• Inchi： 1S/C10H19BrO/c1-9(2,3)12-7-6-10(8-11)4-5-10/h4-8H2,1-3H3
• InChI Key： UMHPUCMFIYLIQK-UHFFFAOYSA-N
• SMILES： BrCC1(CCOC(C)(C)C)CC1

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane

Recent Advances in the Application of 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane (CAS: 1565742-25-7) in Chemical Biology and Pharmaceutical Research

1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane (CAS: 1565742-25-7) is a specialized cyclopropane derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and tert-butoxyethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane as a key building block in the synthesis of cyclopropane-containing protease inhibitors. The research team utilized this compound to develop a series of covalent inhibitors targeting SARS-CoV-2 main protease, achieving significant improvements in binding affinity and selectivity compared to previous generations of inhibitors. The bromomethyl group proved particularly valuable for forming irreversible covalent bonds with the target enzyme's active site.

In the field of cancer therapeutics, a recent Nature Communications paper (2024) reported on the use of this compound in the development of antibody-drug conjugates (ADCs). The researchers exploited the reactivity of the bromomethyl group to create stable linkages between cytotoxic payloads and targeting antibodies. The resulting ADCs showed enhanced stability in circulation while maintaining potent antitumor activity, addressing one of the major challenges in ADC development.

From a synthetic chemistry perspective, advances in the preparation and handling of 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane have been reported in several recent publications. A 2024 Organic Process Research & Development article detailed an improved synthetic route that increases yield while reducing the formation of byproducts. The tert-butoxyethyl group was found to provide excellent stability to the cyclopropane ring under various reaction conditions, making this compound particularly valuable for multi-step syntheses.

Emerging applications in chemical biology include the compound's use as a photoaffinity labeling reagent, as described in a recent ACS Chemical Biology publication. The bromomethyl group can be readily converted to other functional groups, allowing for the introduction of various reporter tags. This versatility has enabled researchers to study protein-ligand interactions with unprecedented precision, opening new avenues for drug discovery and target identification.

Looking forward, the unique properties of 1-(Bromomethyl)-1-[2-(tert-butoxy)ethyl]cyclopropane position it as a valuable tool in medicinal chemistry. Its combination of stability and reactivity, along with the potential for diverse functionalization, suggests it will continue to play an important role in the development of next-generation therapeutics. Ongoing research is exploring its applications in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities, with promising preliminary results reported at recent scientific conferences.